1-(3-chlorophenyl)-4-[1-(3-methoxypropanoyl)-3-piperidinyl]piperazine

• IUPAC Name: 1-[3-[4-(3-chlorophenyl)piperazin-1-yl]piperidin-1-yl]-3-methoxypropan-1-one
• InChI: InChI=1S/C19H28ClN3O2/c1-25-13-7-19(24)23-8-3-6-18(15-23)22-11-9-21(10-12-22)17-5-2-4-16(20)14-17/h2,4-5,14,18H,3,6-13,15H2,1H3
• InChI Key: GTEHMTJUAGTDNQ-UHFFFAOYSA-N
• Canonical SMILES: COCCC(=O)N1CCCC(C1)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C19H28ClN3O2
• Molecular Weight: 365.9 g/mol

Description

1-(3-chlorophenyl)-4-[1-(3-methoxypropanoyl)-3-piperidinyl]piperazine, also known as TFMPP, is a synthetic compound that belongs to the piperazine family of drugs. It was first synthesized in the 1970s and has since been used in scientific research to study its biochemical and physiological effects.

Mechanism of Action

1-(3-chlorophenyl)-4-[1-(3-methoxypropanoyl)-3-piperidinyl]piperazine acts as a partial agonist at the serotonin 5-HT1A and 5-HT2A receptors. It also inhibits the reuptake of serotonin, leading to an increase in its concentration in the synaptic cleft. These actions are thought to contribute to its psychoactive effects.
Biochemical and Physiological Effects
1-(3-chlorophenyl)-4-[1-(3-methoxypropanoyl)-3-piperidinyl]piperazine has been shown to produce a range of biochemical and physiological effects, including changes in heart rate, blood pressure, body temperature, and respiration. It also produces alterations in mood, perception, and cognition.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-chlorophenyl)-4-[1-(3-methoxypropanoyl)-3-piperidinyl]piperazine in lab experiments is its well-established mechanism of action and pharmacology. This makes it a useful tool for investigating the serotonin system and its role in various physiological processes. However, one limitation of 1-(3-chlorophenyl)-4-[1-(3-methoxypropanoyl)-3-piperidinyl]piperazine is its relatively weak potency and selectivity, which can make it difficult to interpret some of its effects.

Future Directions

There are several future directions for research on 1-(3-chlorophenyl)-4-[1-(3-methoxypropanoyl)-3-piperidinyl]piperazine. One area of interest is its potential therapeutic applications, particularly in the treatment of mood disorders such as depression and anxiety. Another direction is the development of more selective and potent compounds that target the serotonin system with greater specificity. Finally, there is a need for further research on the long-term effects of 1-(3-chlorophenyl)-4-[1-(3-methoxypropanoyl)-3-piperidinyl]piperazine and other piperazine compounds on the central nervous system.

Synthesis Methods

The synthesis of 1-(3-chlorophenyl)-4-[1-(3-methoxypropanoyl)-3-piperidinyl]piperazine involves the reaction of 1-(3-chlorophenyl)piperazine with 3-methoxypropanoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with piperidine to obtain the final compound.

Scientific Research Applications

1-(3-chlorophenyl)-4-[1-(3-methoxypropanoyl)-3-piperidinyl]piperazine has been used extensively in scientific research to study its effects on the central nervous system. It is commonly used as a research tool to investigate the mechanisms of action of other drugs that act on the serotonin system.